Cas no 2172875-72-6 (1-Azetidinecarboxylic acid, 3-[(1S)-1-aminopropyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-[(1S)-1-aminopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2172875-72-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5184167
• PubChem ID: 124665204
• Update Time: 2024-11-05

1-Azetidinecarboxylic acid, 3-[(1S)-1-aminopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(1S)-1-aminopropyl]-, 1,1-dimethylethyl ester
• tert-Butyl (S)-3-(1-aminopropyl)azetidine-1-carboxylate
• PS-20961
• 1-Boc-3-[(1S)-1-aminopropyl]azetidine
• tert-butyl 3-[(1S)-1-aminopropyl]azetidine-1-carboxylate
• 2172875-72-6
• E88548

• Inchi： 1S/C11H22N2O2/c1-5-9(12)8-6-13(7-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t9-/m0/s1
• InChI Key： IQABHQNNJFMISW-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC([C@@H](N)CC)C1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų